Cas no 1261838-03-2 (1-Fluoro-4-(2-(trifluoromethoxy)phenyl)naphthalene)

• Product Name: 1-Fluoro-4-(2-(trifluoromethoxy)phenyl)naphthalene
• CAS No: 1261838-03-2
• MF: C₁₇H₁₀F₄O
• MW: 306.254318714142
• CID: 4987441
• Update Time: 2025-05-25

1-Fluoro-4-(2-(trifluoromethoxy)phenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-(2-(trifluoromethoxy)phenyl)naphthalene

• Inchi： 1S/C17H10F4O/c18-15-10-9-12(11-5-1-2-6-13(11)15)14-7-3-4-8-16(14)22-17(19,20)21/h1-10H
• InChI Key： RXXKCQCYRSPBOM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CC=CC=2OC(F)(F)F)C2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2

Additional information on 1-Fluoro-4-(2-(trifluoromethoxy)phenyl)naphthalene

1-Fluoro-4-(2-(Trifluoromethoxy)Phenyl)Naphthalene: A Comprehensive Overview

1-Fluoro-4-(2-(Trifluoromethoxy)Phenyl)Naphthalene (CAS No. 1261838-03-2) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its naphthalene backbone, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The substituents on this backbone—a fluorine atom at position 1 and a trifluoromethoxy-substituted phenyl group at position 4—contribute to its distinctive chemical properties and potential applications.

The synthesis of 1-Fluoro-4-(2-(Trifluoromethoxy)Phenyl)Naphthalene involves advanced organic synthesis techniques, including Friedel-Crafts alkylation, Ullmann coupling, and nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the construction of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in forming the carbon-carbon bonds necessary for this compound's synthesis.

One of the most notable features of 1-Fluoro-4-(Trifluoromethoxy)Phenyl Naphthalene is its electronic properties. The fluorine atom at position 1 introduces electron-withdrawing effects, which enhance the compound's electrophilicity and reactivity. Similarly, the trifluoromethoxy group on the phenyl ring further amplifies these effects, making the molecule highly susceptible to nucleophilic attack. This characteristic makes it an excellent candidate for use in various chemical transformations and reactions.

Recent studies have highlighted the potential of 1-Fluoro-4-(Trifluoromethoxy)Phenyl Naphthalene in drug discovery. Its unique structure allows for interactions with specific biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are critical in various disease pathways. For example, researchers have explored its ability to modulate serotonin receptors, suggesting its potential as an antidepressant or anti-anxiety agent.

In addition to its pharmacological applications, 1-Fluoro-4-(Trifluoromethoxy)Phenyl Naphthalene has shown promise in materials science. Its extended conjugation system and high electron-deficiency make it a suitable candidate for organic electronics. Recent research has demonstrated its use as a component in OLEDs (organic light-emitting diodes), where it serves as an efficient electron-deficient material, enhancing device performance and stability.

The physical properties of 1-Fluoro-4-(Trifluoromethoxy)Phenyl Naphthalene are also worth noting. It has a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in common organic solvents is moderate, which facilitates its handling in laboratory settings. Furthermore, spectroscopic analyses reveal strong absorption bands in the UV-vis spectrum, indicative of its aromatic character and conjugation.

From an environmental standpoint, 1-Fluoro-4-(Trifluoromethoxy)Phenyl Naphthalene exhibits moderate biodegradability under aerobic conditions. However, its persistence in certain environmental matrices raises concerns about long-term ecological impacts. Ongoing research aims to develop more sustainable synthesis routes and degradation pathways for this compound.

In conclusion, 1-Fluoro-4-(Trifluoromethoxy)Phenyl Naphthalene (CAS No. 1261838-03-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and electronic properties make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.